2-(4-Bromophenyl)-1-(2,4-dihydroxyphenyl)ethanone
Cat. No. B1224145
Key on ui cas rn:
92152-60-8
M. Wt: 307.14 g/mol
InChI Key: GVDMPWQNNRNDOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08759548B2
Procedure details
Followed Step 4 of Intermediate C, starting with 2-(4-bromophenyl)acetic acid to give product as an orange powder (20 g, 27.9%). MS (ESI): m/z 307.0, 309.0 [M+1]+, [M+3]+.
Name
Intermediate C
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
27.9%
Identifiers
|
REACTION_CXSMILES
|
[OH:1][C:2]1[CH:7]=[C:6]([OH:8])[CH:5]=[CH:4][C:3]=1[C:9](=[O:22])[CH2:10][CH:11]1[CH2:16][CH2:15][CH:14](C(OCC)=O)[CH2:13][CH2:12]1.[Br:23]C1C=CC(CC(O)=O)=CC=1>>[Br:23][C:14]1[CH:15]=[CH:16][C:11]([CH2:10][C:9]([C:3]2[CH:4]=[CH:5][C:6]([OH:8])=[CH:7][C:2]=2[OH:1])=[O:22])=[CH:12][CH:13]=1
|
Inputs
Step One
|
Name
|
Intermediate C
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OC1=C(C=CC(=C1)O)C(CC1CCC(CC1)C(=O)OCC)=O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CC=C(C=C1)CC(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=C(C=C1)CC(=O)C1=C(C=C(C=C1)O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20 g | |
| YIELD: PERCENTYIELD | 27.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
